![molecular formula C15H24N2O B1386688 5-Methyl-2-[2-(2-methyl-piperidin-1-YL)-ethoxy]-phenylamine CAS No. 947017-80-3](/img/structure/B1386688.png)
5-Methyl-2-[2-(2-methyl-piperidin-1-YL)-ethoxy]-phenylamine
Overview
Description
“5-Methyl-2-[2-(2-methyl-piperidin-1-YL)-ethoxy]-phenylamine” is a compound that belongs to the class of piperidine derivatives . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Synthesis Analysis
Piperidines serve as precursors to the piperidine ring, which is a ubiquitous moiety in many alkaloid natural products and drug candidates . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . In recent years, a lot of reviews concerning specific methods of piperidine synthesis have been published .
Scientific Research Applications
Drug Synthesis and Design
Piperidine derivatives are crucial in the synthesis of pharmaceuticals. They serve as key building blocks in the construction of drugs due to their versatile pharmacophore structure. The compound could be used to synthesize novel drugs with potential therapeutic effects. Its structural flexibility allows for modifications that can lead to the discovery of new pharmacologically active molecules .
Pharmacological Research
The piperidine moiety is present in many pharmacologically active compounds. Research into the compound “5-Methyl-2-[2-(2-methyl-piperidin-1-YL)-ethoxy]-phenylamine” could lead to the development of drugs with anti-inflammatory properties, as similar structures have shown promise in this area . It could also be involved in the synthesis of compounds with antimicrobial activity .
Biological Activity Profiling
Piperidine derivatives often exhibit a range of biological activities. This compound could be used in high-throughput screening to identify new biological targets or to understand its interaction with various enzymes and receptors. This can provide insights into its potential therapeutic applications or side effects .
Chemical Biology
In chemical biology, this compound could be used as a tool to probe biological systems. It can help in understanding the role of piperidine-containing compounds in biological pathways and processes. This can lead to the discovery of new biological mechanisms or therapeutic targets .
Material Science
Piperidine derivatives can also play a role in material science. They can be used in the development of new materials with specific properties, such as conducting polymers or biomaterials. The compound’s structural properties could be harnessed to create materials with unique characteristics .
Analytical Chemistry
In analytical chemistry, the compound could be used as a standard or reagent in various chemical analyses. Its unique structure can aid in the development of new analytical methods or in the improvement of existing ones, particularly in the detection of biological molecules .
Neuropharmacology
Given the structural similarity to known neurotransmitter analogs, this compound could be studied for its effects on the nervous system. It may have applications in the treatment of neurological disorders or in the study of neurotransmitter pathways .
Agricultural Chemistry
Piperidine derivatives are sometimes used in the development of agrochemicals. The compound could be explored for its potential use in pest control or plant growth regulation, contributing to the field of sustainable agriculture .
properties
IUPAC Name |
5-methyl-2-[2-(2-methylpiperidin-1-yl)ethoxy]aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O/c1-12-6-7-15(14(16)11-12)18-10-9-17-8-4-3-5-13(17)2/h6-7,11,13H,3-5,8-10,16H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HRPDBBKHZCQZKW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1CCOC2=C(C=C(C=C2)C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methyl-2-[2-(2-methyl-piperidin-1-YL)-ethoxy]-phenylamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[2-Amino-4-(4-ethoxy-phenyl)-thiazol-5-yl]-acetic acid](/img/structure/B1386610.png)
![[2-(Pyridin-3-yloxy)phenyl]methanol](/img/structure/B1386614.png)
![1-[2-(Aminomethyl)benzyl]pyrrolidin-2-one hydrochloride](/img/structure/B1386628.png)